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Compound of Interest

Compound Name: Butyl 2-chloropropanoate

CAS No.: 54819-86-2

Cat. No.: B1266183

Get Quote

Synthesis, Reactivity, and Application in Organic
Frameworks
Executive Summary
Butyl 2-chloropropanoate (CAS 54819-86-2) serves as a critical bifunctional intermediate in

organic synthesis. Characterized by an electrophilic

-carbon and a lipophilic butyl ester moiety, it acts as a pivotal alkylating agent in the production
of aryloxyphenoxypropionate herbicides and chiral pharmaceutical scaffolds. This guide moves
beyond basic property listing to analyze the compound’s mechanistic behaviors, optimized
synthesis protocols, and handling requirements for high-fidelity applications.

Part 1: Physicochemical Profile
Precise characterization is essential for process scaling. The butyl chain imparts significant

lipophilicity compared to methyl/ethyl analogs, altering partition coefficients in biphasic reaction

systems.
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Property Value Technical Note

Molecular Formula
Bifunctional: Ester + Alkyl

Halide

Molecular Weight 164.63 g/mol

Boiling Point 184.5°C ± 8.0°C

High boiling point allows for

high-temperature

functionalization without

autoclave.

Density 1.02 ± 0.1 g/cm³

Slightly denser than water;

phase separation requires care

during aqueous workup.

Flash Point ~74.5°C Class IIIA Combustible Liquid.

Solubility Miscible in EtOH, Et₂O, DCM
Limited water solubility

facilitates organic extraction.

Refractive Index
Useful for purity verification via

refractometry.

Chirality Potential Stereocenter at C2

Available as racemate or

enantiopure (R/S) forms

depending on synthesis.

Part 2: Synthetic Routes & Process Chemistry[1][2]
The synthesis of Butyl 2-chloropropanoate generally follows two primary pathways, dictated

by the requirement for stereochemical preservation.

Pathway A: Acid-Catalyzed Fischer Esterification (Racemic)
For general alkylation purposes where chirality is non-critical, direct esterification is the most

atom-economical route. The reaction is equilibrium-driven, necessitating water removal.[1]

Pathway B: Deoxychlorination of Butyl Lactate (Chiral)
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For enantioselective applications (e.g., herbicide synthesis), converting butyl lactate using

thionyl chloride (

) allows for retention or inversion of configuration depending on the mechanism (

vs

).

Visualization: Synthetic Workflow (Fischer Route)
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Figure 1: Critical path for the acid-catalyzed synthesis of Butyl 2-chloropropanoate. Note the

emphasis on water removal to drive equilibrium.

Part 3: Reactivity & Mechanistic Insights
The utility of CAS 54819-86-2 stems from its dual reactivity profile.

1. Nucleophilic Substitution (

)
The chlorine atom at the

-position is a good leaving group, activated by the adjacent carbonyl electron-withdrawing
effect.

Mechanism: Backside attack by nucleophiles (amines, phenoxides, thiols).

Stereochemistry: Inversion of configuration (Walden inversion).
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Application: Reaction with phenols yields aryloxyphenoxypropionates (fops), a major class of

ACCase-inhibitor herbicides.

2. Reformatsky-Type Reactions
In the presence of Zinc or Samarium(II) iodide, the

-halo ester forms an organometallic enolate equivalent.

Utility: Carbon-Carbon bond formation with aldehydes or ketones to form

-hydroxy esters.

Visualization: Reactivity Divergence
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Figure 2: Divergent reaction pathways. The electrophilic alpha-carbon facilitates substitution,

while metal insertion enables nucleophilic behavior.

Part 4: Experimental Protocol
Standard Operating Procedure: Synthesis via Fischer Esterification

Rationale: This protocol uses toluene as an azeotropic solvent to remove water, driving the

reaction to completion (Le Chatelier's principle).
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Materials:

2-Chloropropionic acid (1.0 eq)

n-Butanol (1.5 eq) – Excess ensures acid consumption.

p-Toluenesulfonic acid (p-TsOH) (0.05 eq)

Toluene (Solvent volume: 3-4 mL per gram of acid)

Step-by-Step Methodology:

Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped

with a reflux condenser.

Charge: Add 2-chloropropionic acid, n-butanol, p-TsOH, and toluene.

Reflux: Heat the mixture to reflux (bath temp ~130°C). Monitor water collection in the trap.

Endpoint: Continue until water evolution ceases (typically 4-6 hours). Verify via TLC (SiO₂,

Hexane:EtOAc 8:2) or GC-MS.[2]

Workup:

Cool to room temperature.

Wash organic layer with saturated

(2x) to neutralize residual acid and catalyst. Caution:

evolution.

Wash with Brine (1x).

Dry over anhydrous

.
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Purification: Concentrate under reduced pressure. Perform fractional vacuum distillation.

Collect the fraction boiling at ~70-75°C (at 10-15 mmHg) to obtain pure Butyl 2-
chloropropanoate.

Part 5: Safety & Toxicology (E-E-A-T)
Hazard Classification:

H226: Flammable liquid and vapor.[3]

H314/H315: Causes skin irritation/burns.[4]

H319: Causes serious eye irritation.[3]

Lachrymator: This compound is a potent tear-producing agent.[3]

Handling Protocols:

Engineering Controls: All transfers must occur within a certified fume hood. The lachrymatory

nature means even small vapors can evacuate a lab.

PPE: Nitrile gloves (double gloving recommended due to lipophilicity), safety goggles, and

lab coat.

Spill Management: Absorb with sand or vermiculite. Do not use combustible materials

(sawdust). Neutralize area with dilute ammonia solution if safe to do so.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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